Cas no 147419-93-0 (Ginsenoside Rg6)

• Product Name: Ginsenoside Rg6
• CAS No: 147419-93-0
• MF: C₄₂H₇₀O₁₂
• MW: 766.99801492691
• MDL: MFCD25371996
• CID: 166302
• PubChem ID: 91895489
• Update Time: 2025-04-19

Ginsenoside Rg6 Chemical and Physical Properties

Names and Identifiers

• Ginsenoside Rg6
• (3β,6α,12β,20E)-3,12-Dihydroxydammara-20(22),24-dien-6-yl 2-O-(6- deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside
• b-D-Glucopyranoside, (3b,6a,12b)-3,12-dihydroxydammara-20,24-dien-6-yl 2-O-(6-deoxy-a-L-mannopyranosyl)-
• GINSENOSIDE Rg6(RG)
• D-20(21)-Ginsenoside Rg6
• (3β,6α,12β)-3,12-Dihydroxydammara-20,24-dien-6-yl 2-O-(6-deoxy-β-L-mannopyranosyl)-β-D-glucopyranoside
• (3beta,6alpha,12beta)-3,12-Dihydroxydammara-20,24-dien-6-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• daMMar-20(21),24-diene-3β,6α,12β-trihydroxy-6-O-α-L-rhaMnopyranosyl(-1→2)-β-D-glucopyranoside
• (2R)-2-[(2S)-2-[[(5S,8R,9S,10R,13S,14R)-3,12-Dihydroxy-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5
• AKOS037514880
• MFCD25371996
• CHEBI:176312
• CHEMBL4208939
• 147419-93-0
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-2-[[(3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• SCHEMBL23960301
• CS-3849
• HY-N0907
• DTXSID001316941
• MS-31385
• Ginsenoside Rg6, 98%, from Panax ginseng C. A. Mey.
• FT-0777125
• (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5S,6R)-2-(((3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-6-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl)oxy-6-methyloxane-3,4,5-triol
• DA-53559
• (2S,3R,4R,5R,6S)-2-{[(2R,3R,4S,5S,6R)-2-{[(1S,3AR,3BR,5S,5AR,7S,9AR,9BR,11R,11AR)-7,11-DIHYDROXY-3A,3B,6,6,9A-PENTAMETHYL-1-(6-METHYLHEPTA-1,5-DIEN-2-YL)-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-5-YL]OXY}-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]OXY}-6-METHYLOXANE-3,4,5-TRIOL

• MDL： MFCD25371996
• Inchi： 1S/C42H70O12/c1-20(2)11-10-12-21(3)23-13-16-41(8)29(23)24(44)17-27-40(7)15-14-28(45)39(5,6)36(40)25(18-42(27,41)9)52-38-35(33(49)31(47)26(19-43)53-38)54-37-34(50)32(48)30(46)22(4)51-37/h11,22-38,43-50H,3,10,12-19H2,1-2,4-9H3/t22-,23+,24+,25-,26+,27+,28-,29-,30-,31+,32+,33-,34+,35+,36-,37-,38+,40+,41+,42+/m0/s1
• InChI Key： ZVTVWDXRNMHGNY-JOGTXEPTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1C[C@@]2(C)[C@]3(C)CC[C@H](C(=C)CC/C=C(\C)/C)[C@H]3[C@@H](C[C@@H]2[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]21)O)O

Computed Properties

• Exact Mass: 766.48700
• Monoisotopic Mass: 766.48672766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• Molecular Weight: 767.0
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 850.6±65.0 °C at 760 mmHg
• Flash Point: 468.2±34.3 °C
• Solubility: Insuluble (5.1E-4 g/L) (25 ºC),
• PSA: 198.76000
• LogP: 2.95260

Ginsenoside Rg6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids